10-{[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}-10H-phenothiazine

• IUPAC Name: 2-[(4,5-diphenyl-1,2,4-triazol-3-yl)sulfanyl]-1-phenothiazin-10-ylethanone
• InChI: InChI=1S/C28H20N4OS2/c33-26(32-22-15-7-9-17-24(22)35-25-18-10-8-16-23(25)32)19-34-28-30-29-27(20-11-3-1-4-12-20)31(28)21-13-5-2-6-14-21/h1-18H,19H2
• InChI Key: JOAHJYBQRBIVIB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C(N2C3=CC=CC=C3)SCC(=O)N4C5=CC=CC=C5SC6=CC=CC=C64
• Molecular Formula: C28H20N4OS2
• Molecular Weight: 492.6 g/mol

Description

10-{[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}-10H-phenothiazine is a compound that has been of interest to the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 10-{[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}-10H-phenothiazine is not fully understood. However, it has been reported to inhibit the growth of cancer cells by inducing apoptosis. It has also been reported to exhibit luminescent properties due to its electron transfer mechanism.
Biochemical and Physiological Effects:
10-{[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}-10H-phenothiazine has been reported to exhibit cytotoxic effects on cancer cells. It has also been reported to exhibit fluorescent properties, making it useful as a probe in biochemistry experiments. However, its effects on physiological systems have not been extensively studied.

Advantages and Limitations for Lab Experiments

One advantage of using 10-{[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}-10H-phenothiazine in lab experiments is its potential as a luminescent material and fluorescent probe. This makes it useful in various biochemistry experiments. However, its cytotoxic effects may limit its applications in certain experiments.

Future Directions

For the study of this compound include further investigation of its potential as an anticancer agent, exploration of its luminescent properties, and optimization of the synthesis method.

Synthesis Methods

The synthesis method of 10-{[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}-10H-phenothiazine involves the reaction of 4,5-diphenyl-1,2,4-triazole-3-thiol with 10-chloro-10H-phenothiazine in the presence of a base. The product is then purified through recrystallization. This method has been reported to yield high purity and good yields of the desired compound.

Scientific Research Applications

10-{[(4,5-diphenyl-4H-1,2,4-triazol-3-yl)thio]acetyl}-10H-phenothiazine has been investigated for its potential applications in various fields, including medicinal chemistry, materials science, and biochemistry. In medicinal chemistry, this compound has been studied for its potential as an anticancer agent. In materials science, it has been explored for its potential as a luminescent material. In biochemistry, it has been investigated for its potential as a fluorescent probe.